Cas no 2640955-41-3 (4-{4-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl]benzenesulfonyl}morpholine)

• Product Name: 4-{4-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl]benzenesulfonyl}morpholine
• CAS No: 2640955-41-3
• MF: C₂₀H₂₄N₄O₄S₂
• MW: 448.558961868286
• CID: 5318021
• PubChem ID: 155799410
• Update Time: 2025-05-23

4-{4-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl]benzenesulfonyl}morpholine Chemical and Physical Properties

Names and Identifiers

• AKOS040728040
• F6783-0200
• 4-{4-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl]benzenesulfonyl}morpholine
• 2640955-41-3
• [Hexahydro-5-(2-thiazolyl)pyrrolo[3,4-c]pyrrol-2(1H)-yl][4-(4-morpholinylsulfonyl)phenyl]methanone

• Inchi： 1S/C20H24N4O4S2/c25-19(22-11-16-13-23(14-17(16)12-22)20-21-5-10-29-20)15-1-3-18(4-2-15)30(26,27)24-6-8-28-9-7-24/h1-5,10,16-17H,6-9,11-14H2
• InChI Key： IYWDCMICLRSNJM-UHFFFAOYSA-N
• SMILES： C(N1CC2CN(C3=NC=CS3)CC2C1)(C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1)=O

Computed Properties

• Exact Mass: 448.12389761g/mol
• Monoisotopic Mass: 448.12389761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.422±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 670.1±65.0 °C(Predicted)
• pka: 6.39±0.10(Predicted)

Additional information on 4-{4-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl]benzenesulfonyl}morpholine

4-{4-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl]benzenesulfonyl}morpholine: A Comprehensive Overview

The compound 4-{4-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl]benzenesulfonyl}morpholine, identified by the CAS number 2640955-41-3, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a morpholine ring, a benzenesulfonyl group, and a thiazole-containing octahydropyrrolopyrrole moiety. The integration of these functional groups makes it a versatile compound with unique properties.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and drug delivery systems. The presence of the morpholine ring provides stability and enhances solubility, while the thiazole group contributes to electronic properties that are critical in various chemical reactions. The octahydropyrrolopyrrole moiety adds flexibility and enhances the compound's ability to interact with biological systems, making it a promising candidate for applications in medicinal chemistry.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed innovative strategies such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production process. These advancements have not only improved the efficiency of synthesis but also opened new avenues for exploring similar compounds with tailored functionalities.

In terms of applications, this compound has shown remarkable potential in the field of drug delivery. Its ability to form stable complexes with therapeutic agents has been leveraged to create targeted drug delivery systems. Additionally, its unique electronic properties make it an excellent candidate for use in organic electronics and sensors. Recent studies have demonstrated its effectiveness as a catalyst in certain organic transformations, further expanding its utility in chemical synthesis.

The structural complexity of this compound presents both challenges and opportunities for researchers. Understanding its behavior under different conditions requires advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools have been instrumental in elucidating the compound's properties and guiding its application in various fields.

In conclusion, 4-{4-[5-(1,3-thiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl]benzenesulfonyl}morpholine represents a cutting-edge advancement in organic chemistry. Its unique structure and versatile properties make it a valuable asset in both academic research and industrial applications. As research continues to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in shaping the future of chemistry and medicine.